4-(anilinocarbonyl)-2-methoxyphenyl propionate

• IUPAC Name: [2-methoxy-4-(phenylcarbamoyl)phenyl] propanoate
• InChI: InChI=1S/C17H17NO4/c1-3-16(19)22-14-10-9-12(11-15(14)21-2)17(20)18-13-7-5-4-6-8-13/h4-11H,3H2,1-2H3,(H,18,20)
• InChI Key: OUTODGSDIVTHFG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

4-(anilinocarbonyl)-2-methoxyphenyl propionate, also known as APCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. APCP is a potent inhibitor of a specific subtype of glutamate receptor, known as the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in a variety of physiological processes, including learning and memory, and has been implicated in several neurological disorders, including Alzheimer's disease and schizophrenia.

Mechanism of Action

4-(anilinocarbonyl)-2-methoxyphenyl propionate's mechanism of action involves its ability to bind to a specific site on the NMDA receptor, known as the glycine binding site. By binding to this site, this compound prevents the receptor from being activated by its natural ligand, glycine. This inhibition of NMDA receptor activity has been shown to have a variety of effects on neuronal function, including alterations in synaptic plasticity and changes in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of NMDA receptor activity, this compound has been shown to alter the expression of several genes involved in neuronal function. It has also been shown to modulate the activity of other neurotransmitter systems, including the dopaminergic and serotonergic systems.

Advantages and Limitations for Lab Experiments

4-(anilinocarbonyl)-2-methoxyphenyl propionate's specificity for the NMDA receptor subtype makes it a valuable tool for investigating the role of this receptor in various physiological processes and neurological disorders. However, its potency and specificity can also be a limitation, as it may interfere with other signaling pathways or have off-target effects. Additionally, its use in vivo may be limited by its ability to cross the blood-brain barrier.

Future Directions

There are several potential future directions for research on 4-(anilinocarbonyl)-2-methoxyphenyl propionate. One area of interest is the role of NMDA receptors in neurodegenerative diseases, such as Alzheimer's disease. This compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease, and further research may help to elucidate the mechanisms underlying these effects.
Another potential area of research is the development of novel compounds that target the NMDA receptor with greater specificity or potency than this compound. Such compounds could have potential therapeutic applications in a variety of neurological disorders.
Overall, this compound is a valuable tool for investigating the role of the NMDA receptor in various physiological processes and neurological disorders. Its specificity and potency make it a valuable tool for research, and further research may help to elucidate its potential therapeutic applications.

Scientific Research Applications

4-(anilinocarbonyl)-2-methoxyphenyl propionate has been extensively studied for its potential applications in scientific research. Its ability to specifically inhibit the NMDA receptor subtype has made it a valuable tool for investigating the role of this receptor in various physiological processes and neurological disorders. This compound has been used in studies investigating learning and memory, synaptic plasticity, and the mechanisms underlying neurodegenerative diseases such as Alzheimer's disease.